5-((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one
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Description
5-((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C21H15ClN4O2S and its molecular weight is 422.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization Research involving the synthesis and structural characterization of complex organic compounds, including those with chlorophenyl and thiophenyl groups, focuses on developing new materials with potential electronic, photovoltaic, and pharmaceutical applications. For instance, studies have detailed the synthesis of isostructural compounds and their structural determination via single crystal diffraction, providing a basis for understanding the molecular geometry and electronic properties of such molecules (Kariuki et al., 2021).
Electronic Structure and Physico-Chemical Properties The electronic structure and physico-chemical properties of similar compounds have been explored using techniques like LCMS, FT-IR, and FT-Raman spectroscopy. These studies offer insights into the oscillator strengths, first hyperpolarizabilities, and molecular electrostatic potential maps, which are crucial for understanding the compounds' reactivity, potential as photosensitizers in photovoltaic systems, and interaction with biological targets (Thomas et al., 2019).
Potential Anti-cancer and Antimicrobial Applications Several pyrazole and thiophene derivatives have been synthesized and evaluated for their potential anti-cancer and antimicrobial activities. Docking studies and in vitro assays have suggested that certain compounds exhibit promising activities against cancer cell lines and pathogenic bacteria, highlighting the therapeutic potential of such molecules in developing new treatments (Gomha et al., 2016).
properties
IUPAC Name |
5-[[2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN4O2S/c1-13-17(23-20(28-13)14-4-2-5-15(22)10-14)12-25-7-8-26-18(21(25)27)11-16(24-26)19-6-3-9-29-19/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGVSRGAOOSSLCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC(=CC=C2)Cl)CN3C=CN4C(=CC(=N4)C5=CC=CS5)C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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